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Compound of Interest

Compound Name: Ala5-Galanin (2-11)

Cat. No.: B12370308 Get Quote

Essential guidance for researchers on the safe disposal and handling of the selective GALR2

agonist, Ala5-Galanin (2-11), ensuring laboratory safety and regulatory compliance.

This document provides a comprehensive overview of the proper disposal procedures, safe

handling, and key experimental applications of Ala5-Galanin (2-11), a synthetic peptide

fragment and specific agonist for the galanin receptor 2 (GALR2). The information is intended

for researchers, scientists, and drug development professionals to foster a safe and efficient

laboratory environment.

Safe Handling and Storage
Proper handling and storage are critical to maintain the integrity and stability of Ala5-Galanin
(2-11) and to ensure the safety of laboratory personnel. While specific safety data sheets for

Ala5-Galanin (2-11) are not readily available, guidance can be drawn from protocols for similar

research peptides. A Safety Data Sheet for a related peptide, Galanin (1-19), human, indicates

it is not classified as a hazardous substance.[1] However, standard laboratory precautions

should always be observed.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including laboratory

coats, gloves, and safety glasses, when handling Ala5-Galanin (2-11) in its lyophilized or

reconstituted form.

Handling Lyophilized Peptide:
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Before opening, allow the vial to equilibrate to room temperature in a desiccator to prevent

condensation, as peptides are often hygroscopic.

Weigh the lyophilized powder quickly in a clean, controlled environment.

Avoid creating and inhaling dust.

Reconstitution and Storage:

Reconstitute the peptide using sterile, high-purity water or a recommended buffer.

For short-term storage, keep the reconstituted solution at 2-8°C.

For long-term storage, it is recommended to aliquot the solution and store it at -20°C or

below to avoid repeated freeze-thaw cycles.

Parameter Recommendation

Storage of Lyophilized Powder Store at -20°C in a dry, dark place.

Storage of Reconstituted Solution
Short-term: 2-8°C. Long-term: Aliquot and store

at -20°C or colder.

Personal Protective Equipment Lab coat, safety glasses, and gloves.

Disposal Procedures
Unused, expired, or contaminated Ala5-Galanin (2-11) and its containers should be disposed

of as chemical waste in accordance with institutional and local environmental regulations.

Step-by-Step Disposal Guide:

Segregation: Do not mix peptide waste with general laboratory trash or biological waste.

Containerization: Collect all waste materials, including unused solutions, contaminated vials,

and pipette tips, in a designated and clearly labeled chemical waste container.

Labeling: The waste container must be labeled with its contents ("Peptide Waste: Ala5-
Galanin (2-11)"), the primary hazard (if any, though generally considered non-hazardous),
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and the accumulation start date.

Storage of Waste: Store the sealed waste container in a designated, secure area away from

general laboratory activities.

Institutional Protocol: Follow your institution's specific procedures for the final pickup and

disposal by the Environmental Health & Safety (EHS) department.

Galanin Receptor Signaling Pathways
Galanin and its analogs, like Ala5-Galanin (2-11), exert their effects through three G-protein

coupled receptors (GPCRs): GALR1, GALR2, and GALR3. These receptors are distributed

throughout the central and peripheral nervous systems and couple to different intracellular

signaling cascades. Ala5-Galanin (2-11) is a specific agonist for GALR2.

GALR1 and GALR3: These receptors primarily couple to inhibitory G-proteins of the Gi/o

family. Activation of this pathway leads to the inhibition of adenylyl cyclase, resulting in a

decrease in intracellular cyclic AMP (cAMP) levels.

GALR2: This receptor predominantly couples to stimulatory G-proteins of the Gq/11 family.[2]

Activation of this pathway stimulates phospholipase C (PLC), which in turn leads to the

production of inositol triphosphate (IP3) and diacylglycerol (DAG). This cascade ultimately

results in an increase in intracellular calcium concentrations.
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Caption: Galanin receptor signaling pathways.

Experimental Protocol: Inositol Phosphate
Accumulation Assay
This protocol is a functional assay to measure the activation of the Gq/11 pathway by Ala5-
Galanin (2-11) in cells expressing GALR2. The assay quantifies the accumulation of inositol

phosphates (IPs), a downstream product of phospholipase C activation.
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Materials:

CHO-K1 cells stably expressing human GALR2 (or other suitable cell line)

Cell culture medium (e.g., DMEM/F-12) with appropriate supplements

myo-[³H]inositol

Stimulation buffer (e.g., HBSS with 10 mM LiCl)

Ala5-Galanin (2-11) stock solution

Lysis buffer (e.g., 0.1 M formic acid)

Dowex AG1-X8 resin (formate form)

Scintillation cocktail and counter

Procedure:

Cell Seeding: Seed the GALR2-expressing cells into 24-well plates and grow to near

confluency.

Radiolabeling: Incubate the cells with medium containing myo-[³H]inositol (e.g., 1 µCi/mL) for

24-48 hours to allow for incorporation into membrane phospholipids.

Washing: Aspirate the labeling medium and wash the cells twice with stimulation buffer.

Stimulation: Add stimulation buffer containing various concentrations of Ala5-Galanin (2-11)
to the cells. Include a vehicle control (no agonist). Incubate for a defined period (e.g., 30-60

minutes) at 37°C. The lithium chloride (LiCl) in the buffer inhibits inositol monophosphatase,

leading to the accumulation of IPs.

Lysis: Aspirate the stimulation buffer and lyse the cells by adding ice-cold lysis buffer.

Separation of Inositol Phosphates:

Transfer the cell lysates to columns containing Dowex AG1-X8 resin.
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Wash the columns with water to remove free myo-[³H]inositol.

Elute the total [³H]inositol phosphates with a high molarity formic acid solution.

Quantification: Add the eluate to a scintillation cocktail and measure the radioactivity using a

scintillation counter.

Data Analysis: Plot the measured radioactivity (counts per minute, CPM) against the

concentration of Ala5-Galanin (2-11) to generate a dose-response curve and determine the

EC50 value.
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Disposal Workflow for Ala5-Galanin (2-11)
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Caption: Disposal workflow for Ala5-Galanin (2-11).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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